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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B7797893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the current knowledge regarding

the safety, hazards, and toxicity of 1-Propanesulfonic acid (CAS No. 5284-66-2). The

document is intended for an audience of researchers, scientists, and drug development

professionals who may handle or otherwise be exposed to this chemical. The primary identified

hazard is its corrosive nature, classified under the Globally Harmonized System (GHS) as

causing severe skin burns and eye damage. Notably, there is a significant lack of quantitative

data for acute and chronic systemic toxicity. This guide summarizes the available hazard

information, outlines detailed experimental protocols for assessing skin corrosion based on

internationally recognized guidelines, and highlights critical data gaps in the toxicological profile

of this compound.
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Identifier Value

Chemical Name 1-Propanesulfonic acid

Synonyms Propanesulfonic acid, n-propane sulfonic acid

CAS Number 5284-66-2

Molecular Formula C₃H₈O₃S

Molecular Weight 124.16 g/mol

Chemical Structure CCCS(=O)(=O)O

Hazard Identification and Classification
1-Propanesulfonic acid is classified as a hazardous substance due to its corrosive properties.

The primary routes of exposure are dermal and ocular contact, with potential for respiratory

tract irritation if inhaled.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage[1][2]

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage[3]

Signal Word: Danger[1][2]

Hazard Pictogram:

alt text

(GHS05)[4]
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Precautionary Statements
A comprehensive list of precautionary statements is provided by suppliers and safety

databases. Key statements include:

Code Statement

P260
Do not breathe

dust/fume/gas/mist/vapours/spray.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[5]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[5]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P310
Immediately call a POISON CENTER or

doctor/physician.[6]

P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Toxicological Data
There is a significant and critical lack of empirical toxicological data for 1-Propanesulfonic
acid in publicly accessible literature and databases. The primary characterization of its toxicity

is inferred from its corrosive properties.
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No quantitative data (LD50 or LC50) is available for oral, dermal, or inhalation routes of

exposure.

Route Species Value Reference

Oral Not Reported No data available [2][5]

Dermal Not Reported No data available [2][5]

Inhalation Not Reported No data available [2][5]

Skin and Eye Effects
The substance is confirmed to be corrosive to skin and eyes. Contact causes severe burns,

irreversible tissue damage, and in the case of eye contact, risk of serious damage and

blindness.[1][2][3] Ingestion is expected to cause severe swelling and damage to delicate

tissues, with a danger of perforation.[7]

Chronic Toxicity and Other Endpoints
No data is available for repeated dose toxicity, carcinogenicity, germ cell mutagenicity, or

reproductive toxicity. The toxicological properties have not been fully investigated.[7]

Toxicological Endpoint Result Reference

Respiratory or Skin

Sensitization
No data available [2]

Germ Cell Mutagenicity No data available [2]

Carcinogenicity No data available [2]

Reproductive Toxicity No data available [2]

STOT-Single Exposure No data available [2]

STOT-Repeated Exposure No data available [2]

Aspiration Hazard No data available [2]
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Experimental Protocols
Given the classification of 1-Propanesulfonic acid as a skin corrosive, the most relevant and

modern experimental protocol is the OECD Test Guideline 431: In Vitro Skin Corrosion:

Reconstructed Human Epidermis (RhE) Test Method. This non-animal testing approach is

widely accepted for regulatory hazard identification.[8]

OECD Test Guideline 431: In Vitro Skin Corrosion
Objective: To identify corrosive chemicals and mixtures, and to sub-categorize them where

possible, without the use of live animals. The test determines the potential of a chemical to

cause irreversible damage to the skin.[1]

Principle: The test method is based on the premise that corrosive chemicals can penetrate the

stratum corneum and are cytotoxic to the underlying cell layers of the skin.[9] The assay uses a

three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the key

biochemical and physiological properties of the human epidermis.[1] The test chemical is

applied topically to the RhE tissue. Cell viability is then measured by the enzymatic conversion

of the vital dye MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue

formazan salt, which is quantified spectrophotometrically.[1][9] A reduction in cell viability below

certain thresholds indicates a corrosive potential.[9]

Methodology:

RhE Tissue Preparation: Commercially available RhE models (e.g., EpiDerm™, EpiSkin™,

SkinEthic™) are cultured on inserts at the air-liquid interface. Tissues are pre-incubated

under controlled conditions (37°C, 5% CO₂) to ensure tissue integrity.

Test Chemical Application:

For liquids like 1-Propanesulfonic acid, a sufficient amount (e.g., 25 µL) is applied

topically to the surface of the RhE tissue, ensuring uniform coverage.

Triplicate tissues are used for each test chemical and for positive and negative controls.

Exposure Times: The chemical is applied for two distinct exposure periods to allow for sub-

categorization:
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3 minutes

1 hour

Rinsing and Incubation: After the exposure period, the test chemical is carefully removed by

rinsing the tissue surface with a buffered saline solution (e.g., PBS). The tissues are then

transferred to fresh culture medium and incubated for a post-exposure period of

approximately 24 to 48 hours.

MTT Viability Assay:

Following the post-exposure incubation, tissues are transferred to a solution containing

MTT (e.g., 0.3-1.0 mg/mL).

The tissues are incubated for approximately 3 hours, during which viable cells metabolize

the MTT into a purple formazan precipitate.

The formazan is then extracted from the tissue using a solvent (e.g., isopropanol).

Quantification: The optical density (OD) of the extracted formazan solution is measured

using a spectrophotometer (e.g., at 570 nm).

Data Interpretation:

Cell viability is calculated as a percentage relative to the negative control tissues.

The classification is based on the following criteria:

Corrosive Sub-category 1A: Mean viability is ≤ 50% after a 3-minute exposure.

Corrosive (Sub-cat. 1B/1C): Mean viability is > 50% after 3 minutes, but ≤ 15% after a 1-

hour exposure.

Non-corrosive: Mean viability is > 15% after a 1-hour exposure.

Visualizations
Logical Workflow for Hazard Assessment
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As there is no available data on the signaling pathways affected by 1-Propanesulfonic acid,

this diagram illustrates the logical workflow for assessing its primary hazard—skin corrosion—

using the OECD 431 protocol.
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Phase 1: Preparation

Phase 2: Chemical Exposure

Phase 3: Viability Assessment

Phase 4: Data Analysis & Classification

Start: Obtain RhE Tissues

Pre-incubate Tissues
(37°C, 5% CO2)

Topically Apply 1-Propanesulfonic Acid
(and Controls)

Expose for 3 min Expose for 1 hour

Rinse Tissues Rinse Tissues

Post-exposure Incubation
(~24-48h)

Perform MTT Assay
(Incubate with MTT for 3h)

Extract Formazan
(Isopropanol)

Measure Optical Density
(Spectrophotometer)

Calculate % Viability
(Relative to Negative Control)

Viability ≤ 50%
(after 3 min)?

Viability ≤ 15%
(after 1 hour)?

No

Classify:
Corrosive Sub-cat. 1A

Yes

Classify:
Corrosive Sub-cat. 1B/1C

Yes

Classify:
Non-Corrosive

No

Click to download full resolution via product page

Caption: Workflow for in vitro skin corrosion testing via OECD Guideline 431.
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Conclusion and Data Gaps
1-Propanesulfonic acid is a corrosive chemical that poses a significant hazard upon direct

contact, capable of causing severe skin burns and serious eye damage. All handling must be

performed with appropriate personal protective equipment and engineering controls. The most

significant finding of this technical review is the profound lack of systemic toxicity data. There is

no available information on acute toxicity (LD50/LC50), carcinogenicity, mutagenicity, or

reproductive effects. For scientists and professionals in drug development, this lack of data

means that the full toxicological profile is unknown, and exposure should be minimized until

further studies are conducted. The use of validated in vitro testing methods, such as the OECD

431 protocol detailed herein, is the recommended approach for confirming the corrosive

properties of this and similar chemicals in a modern, ethical, and scientifically robust manner.

Further research is critically needed to characterize the systemic toxicity of 1-Propanesulfonic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Propanesulfonic Acid: A Technical Guide to Safety,
Hazards, and Toxicity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797893#safety-hazards-and-toxicity-of-1-
propanesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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